2-(chloromethyl)-5-methyl-1H-benzimidazole
Overview
Description
2-(Chloromethyl)-5-methyl-1H-benzimidazole (CMBM) is a heterocyclic compound with a benzimidazole ring structure that is used in a wide range of scientific research applications. It has been used in the synthesis of various organic compounds, such as heterocyclic compounds and pharmaceuticals, as well as in the synthesis of biologically active compounds. CMBM has also been studied for its biochemical and physiological effects, and its potential applications in the laboratory.
Scientific Research Applications
Hybrid Molecules in Anti-diabetic Studies
2-(Chloromethyl)-5-methyl-1H-benzimidazole has been utilized in the synthesis of novel hybrid molecules combining pyrazoline and benzimidazole heterocyclic systems. These synthesized compounds demonstrated significant anti-diabetic potential, specifically in α-glucosidase inhibition, suggesting their relevance in medicinal research for diabetes treatment (Ibraheem et al., 2020).
Fungicidal Applications
Derivatives of 2-(chloromethyl)-5-methyl-1H-benzimidazole have been synthesized and tested for fungicidal activities. Some of these compounds exhibited better fungicidal properties than commercially used fungicides, highlighting their potential in agricultural and pharmaceutical industries (Mishra et al., 1993).
Inhibition of DNA Topoisomerase I
Certain 1H-benzimidazole derivatives, including 5-methyl-4-(1H-benzimidazole-2-yl)phenol, synthesized from 2-(chloromethyl)-5-methyl-1H-benzimidazole, have shown efficacy as inhibitors of mammalian type I DNA topoisomerase. This property is significant for the development of new therapeutic agents in cancer research (Alpan, Gunes, & Topçu, 2007).
Antibacterial Activities
Various derivatives of 2-(chloromethyl)-5-methyl-1H-benzimidazole have been synthesized and evaluated for antibacterial activities. These studies contribute to the development of new antibacterial agents, addressing the growing need for novel antibiotics (Patil et al., 2016).
Development of Antimicrobial Agents
The synthesis of 2-(chloromethyl)-5-methyl-1H-benzimidazole derivatives has led to the creation of compounds with potent antimicrobial properties. These derivatives have been tested against a variety of bacterial strains, showing promise in the fight against drug-resistant infections (Mahalakshmi & Chidambaranathan, 2015).
properties
IUPAC Name |
2-(chloromethyl)-6-methyl-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2/c1-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,5H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBRYYRQILDVDHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60295657 |
Source
|
| Record name | 2-(chloromethyl)-5-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60295657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(chloromethyl)-5-methyl-1H-benzimidazole | |
CAS RN |
80567-68-6 |
Source
|
| Record name | 80567-68-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=103710 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(chloromethyl)-5-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60295657 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2,5-Dimethyl-furan-3-carbonyl)-amino]-benzoic acid](/img/structure/B1347509.png)
![2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}acetamide](/img/structure/B1347514.png)
